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Compound of Interest

Compound Name: 16-O-Methylcafestol

Cat. No.: B593698 Get Quote

Essential Safety and Handling Guide for 16-O-
Methylcafestol
This document provides crucial safety and logistical information for the handling and disposal

of 16-O-Methylcafestol (CAS No. 108214-28-4). The following procedural guidance is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory operations.

Hazard Identification and Safety Data
According to the Globally Harmonized System (GHS), 16-O-Methylcafestol is not classified as

a hazardous substance.[1] However, adherence to standard laboratory safety protocols is

essential. The following table summarizes the primary safety ratings.
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Hazard

Classification
Rating System Interpretation

Health 0 NFPA, HMIS

No hazard beyond

that of ordinary

combustible material.

Flammability 0 NFPA, HMIS
Will not burn under

normal fire conditions.

Reactivity 0 NFPA, HMIS

Normally stable, even

under fire exposure

conditions, and is not

reactive with water.

Water Hazard Class 1 Self-assessment
Slightly hazardous for

water.

Chemical and Physical Properties
Property Value

CAS Number 108214-28-4

Molecular Formula C₂₁H₃₀O₃[1]

Molecular Weight 330.46 g/mol [1]

Appearance White to off-white powder[2]

Storage Class 11 - Combustible Solids

Storage Temperature Store at -20°C[2]

Operational and Disposal Plans
The following sections provide step-by-step procedures for the safe handling and disposal of

16-O-Methylcafestol.
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While 16-O-Methylcafestol is not classified as hazardous, a cautious approach requires the

use of standard laboratory PPE to minimize any potential for exposure.

Eye Protection: Wear safety glasses with side shields or goggles that are compliant with

government standards such as NIOSH (US) or EN 166 (EU).[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.[3] Due to a

lack of specific permeation data, gloves should be inspected before use and replaced

immediately if contaminated or damaged.[4]

Body Protection: A standard laboratory coat should be worn to prevent skin contact.[4]

Ensure it is properly buttoned.

Respiratory Protection: Under conditions of normal use and with adequate ventilation,

respiratory protection is not required. If fine dust may be generated, a NIOSH-approved N95

respirator may be used.

Operational Plan: Step-by-Step Handling Procedures
1. Receiving and Storage:

Step 1: Upon receipt, visually inspect the container for any damage or leaks.

Step 2: Store the container in a cool, dry, and well-ventilated place as recommended.[1] The

compound should be stored at -20°C for long-term stability.[2]

Step 3: Keep the container tightly sealed to prevent contamination.[1]

2. Preparation and Use:

Step 1: Before handling, ensure all required PPE is correctly worn.

Step 2: Handle the compound in a well-ventilated area, preferably within a chemical fume

hood to avoid inhalation of any fine powder.

Step 3: Avoid the formation of dust during weighing and transfer.[1]

Step 4: After handling, wash hands thoroughly with soap and water.
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3. Spill Response:

Step 1: In case of a spill, ensure the area is well-ventilated.

Step 2: For a dry spill, carefully sweep up the material to avoid generating dust.[1]

Step 3: Place the swept material into a suitable, labeled, and closed container for disposal.

[1]

Step 4: Clean the spill area with a damp cloth. Do not allow the product to enter drains.[1]

Disposal Plan: Step-by-Step Procedures
1. Waste Collection:

Step 1: Collect all waste material (including spilled compound and contaminated disposables

like gloves and wipes) in a suitable, clearly labeled, and closed container.[1]

Step 2: Store the waste container in a designated, secure area away from incompatible

materials.

2. Final Disposal:

Step 1: Dispose of the chemical waste in accordance with all applicable federal, state, and

local environmental regulations.

Step 2: Do not dispose of the material down the drain or into the environment.[1] It is slightly

hazardous to water.

First Aid Measures
In the event of exposure, follow these immediate procedures. No special measures are

generally required, and no delayed symptoms have been identified.

Inhalation: Move the person to fresh air. If any symptoms or complaints arise, consult a

doctor.
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Skin Contact: Wash the affected area with soap and plenty of water. The product is generally

not an irritant.[1]

Eye Contact: Immediately rinse the opened eye for several minutes under running water.

Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious

person. If symptoms persist, seek medical advice.[1]

Workflow Visualization
The following diagram illustrates the complete lifecycle for handling 16-O-Methylcafestol in a

laboratory setting.
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Preparation & Planning

Handling Operations

Post-Operation & Disposal

Contingency Plans

1. Review SDS

2. Don PPE
(Goggles, Gloves, Lab Coat)

3. Receive & Inspect Chemical

Proceed to Handling

4. Store in Cool, Dry,
Well-Ventilated Area (-20°C)

5. Weigh & Handle in
Ventilated Area (Fume Hood)

6. Perform Experiment

Spill Occurs

If Spill

7. Collect Waste in
Labeled, Sealed Container

Task Complete

Exposure Occurs

If Exposure

8. Decontaminate Work Area

9. Dispose of Waste via
Certified Channels

10. Doff PPE & Wash Hands

Sweep & Collect Material

Contain

Collect Spill Waste

Administer First Aid
(See Section Above)

Respond

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of 16-O-Methylcafestol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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